Cas no 1803687-20-8 (Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1803687-20-8
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856621
• Update Time: 2025-08-04

Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)8-7(9(11)12)5(3-13)6(14)4-15-8/h4,9H,2-3,13-14H2,1H3
• InChI Key： KNBPOWBYOMPBJK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(C=1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1803687-20-8): A Comprehensive Overview

Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1803687-20-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of both amino and carboxylate functionalities, along with the incorporation of a difluoromethyl group, enhances its potential as a building block in the synthesis of novel bioactive molecules.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacological properties of drug candidates. In recent years, there has been a surge in research focused on developing new methodologies to incorporate fluorine atoms into drug molecules, owing to their ability to modulate physicochemical properties and biological activity. Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate exemplifies this trend, offering a versatile scaffold for the design of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting various biological pathways. The amino and aminomethyl substituents provide opportunities for hydrogen bonding interactions, which are crucial for achieving high selectivity and potency in drug design. Furthermore, the carboxylate group can participate in salt formation, enhancing solubility and bioavailability—key factors in pharmaceutical development.

In the realm of academic research, Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate has been explored as a precursor in multi-step synthetic routes leading to complex pharmacophores. Researchers have leveraged its structural features to develop novel heterocyclic compounds with potential applications in oncology, immunology, and neurology. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against specific enzymes implicated in disease progression.

The pyridine core is particularly significant in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Pyridine derivatives are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. By modifying the substituents on the pyridine ring, chemists can fine-tune the pharmacological profile of their compounds. Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate stands out as an example of how strategic functionalization can yield molecules with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting costly wet-lab experiments. This integration of computational methods with traditional synthetic approaches has accelerated the discovery pipeline for new drug candidates.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in large-scale synthesis. The availability of high-purity Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate from reputable suppliers ensures that researchers can confidently incorporate it into their synthetic strategies without compromising on quality or yield.

In conclusion, Ethyl 5-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1803687-20-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of innovative therapeutics.